Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate

• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol
• IUPAC Name: methyl 4-morpholin-4-yl-3-[[(E)-3-phenylprop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C21H22N2O4/c1-26-21(25)17-8-9-19(23-11-13-27-14-12-23)18(15-17)22-20(24)10-7-16-5-3-2-4-6-16/h2-10,15H,11-14H2,1H3,(H,22,24)/b10-7+
• InChI Key: QMEGEMPSMRLXSL-JXMROGBWSA-N
• Isomeric SMILES: COC(=O)C1=CC(=C(C=C1)N2CCOCC2)NC(=O)/C=C/C3=CC=CC=C3
• SMILES: COC(=O)C1=CC(=C(C=C1)N2CCOCC2)NC(=O)C=CC3=CC=CC=C3

Description

Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate, also known as MCMB, is a synthetic compound that has gained attention due to its potential use in scientific research. MCMB is a member of the benzoate ester family and has been found to have various biochemical and physiological effects.

Mechanism of Action

Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate binds to the active site of protein kinase C theta and inhibits its activity. This leads to a decrease in the phosphorylation of certain proteins, which in turn affects various cellular processes.
Biochemical and Physiological Effects:
Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties. Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate has also been found to affect the activity of certain enzymes involved in lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate in lab experiments is its ability to specifically target protein kinase C theta. However, one limitation is that Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate may not be effective in inhibiting other isoforms of protein kinase C.

Future Directions

There are several future directions for research involving Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate. One direction is to study its potential use in treating cancer. Another direction is to investigate its effects on other enzymes involved in lipid metabolism. Additionally, further research is needed to fully understand the mechanism of action of Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate and its potential use as a probe for studying protein binding sites.

Synthesis Methods

The synthesis of Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate involves the reaction of cinnamic acid with morpholine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with methyl 4-aminobenzoate in the presence of a catalyst such as triethylamine to yield Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate.

Scientific Research Applications

Methyl 3-(cinnamoylamino)-4-(4-morpholinyl)benzoate has been found to have potential use in scientific research as a probe for studying the binding sites of certain proteins. It has been shown to bind to the active site of a protein called protein kinase C theta, which is involved in various cellular processes such as cell growth and differentiation.